(S,S)-(-)-Hydrobenzoin
(S,S)-(-)-Hydrobenzoin
Brand Name:
Vulcanchem
CAS No.:
2325-10-2
VCID:
VC0154531
InChI:
InChI=1S/C14H14O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-16H/t13-,14-/m0/s1
SMILES:
C1=CC=C(C=C1)C(C(C2=CC=CC=C2)O)O
Molecular Formula:
C14H14O2
Molecular Weight:
214.26 g/mol
(S,S)-(-)-Hydrobenzoin
CAS No.: 2325-10-2
Reference Standards
VCID: VC0154531
Molecular Formula: C14H14O2
Molecular Weight: 214.26 g/mol
| CAS No. | 2325-10-2 |
|---|---|
| Product Name | (S,S)-(-)-Hydrobenzoin |
| Molecular Formula | C14H14O2 |
| Molecular Weight | 214.26 g/mol |
| IUPAC Name | (1S,2S)-1,2-diphenylethane-1,2-diol |
| Standard InChI | InChI=1S/C14H14O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-16H/t13-,14-/m0/s1 |
| Standard InChIKey | IHPDTPWNFBQHEB-KBPBESRZSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)[C@@H]([C@H](C2=CC=CC=C2)O)O |
| SMILES | C1=CC=C(C=C1)C(C(C2=CC=CC=C2)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(C(C2=CC=CC=C2)O)O |
| Melting Point | 138.5 °C |
| Synonyms | (1S,2S)-1,2-Diphenyl-1,2-ethanediol; D-1,2-Diphenyl-1,2-ethanediol; [S-(R*,R*)]-1,2-Diphenyl-1,2-ethanediol; (-)-(S,S)-Hydrobenzoin; (-)-1,2-Diphenyl-1,2-ethanediol; (-)-Hydrobenzoin; (1S,2S)-1,2-Diphenyl-1,2-ethanediol; (S,S)-(-)-1,2-Diphenyl-1,2-et |
| PubChem Compound | 853020 |
| Last Modified | Nov 11 2021 |
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